Cas no 2138205-51-1 (2-Cyclobutyl-5-(propan-2-yl)furan-3-carbaldehyde)

• Product Name: 2-Cyclobutyl-5-(propan-2-yl)furan-3-carbaldehyde
• CAS No: 2138205-51-1
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 5961584
• PubChem ID: 165745142
• Update Time: 2025-05-20

2-Cyclobutyl-5-(propan-2-yl)furan-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-705284
• 2-cyclobutyl-5-(propan-2-yl)furan-3-carbaldehyde
• 2138205-51-1
• 2-Cyclobutyl-5-(propan-2-yl)furan-3-carbaldehyde

• Inchi： 1S/C12H16O2/c1-8(2)11-6-10(7-13)12(14-11)9-4-3-5-9/h6-9H,3-5H2,1-2H3
• InChI Key： KBVVNAQKJFCBOQ-UHFFFAOYSA-N
• SMILES： O1C(=CC(C=O)=C1C1CCC1)C(C)C

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30.2Ų

Additional information on 2-Cyclobutyl-5-(propan-2-yl)furan-3-carbaldehyde

2-Cyclobutyl-5-(propan-2-yl)furan-3-carbaldehyde

2-Cyclobutyl-5-(propan-2-yl)furan-3-carbaldehyde, also known by its CAS number 2138205-51-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a cyclobutyl group, a propan-2-yl substituent, and a furan ring with an aldehyde functional group. The combination of these structural elements makes it a versatile molecule with potential applications in drug discovery, material synthesis, and chemical catalysis.

The synthesis of 2-Cyclobutyl-5-(propan-2-yl)furan-3-carbaldehyde has been explored through various methodologies, including traditional organic synthesis techniques and modern catalytic processes. Recent studies have focused on optimizing the reaction conditions to enhance yield and purity. For instance, researchers have employed transition metal catalysts to facilitate the coupling reactions involved in its formation. These advancements not only improve the efficiency of the synthesis process but also pave the way for large-scale production, which is crucial for industrial applications.

The chemical properties of 2-Cyclobutyl-5-(propan-2-yl)furan-3-carbaldehyde are heavily influenced by its functional groups. The aldehyde group, for example, is highly reactive and can participate in a wide range of reactions, such as oxidation, reduction, and condensation reactions. This reactivity makes the compound a valuable building block in organic synthesis. Additionally, the cyclobutyl and propan-2-yl groups contribute to the molecule's stability and solubility, which are essential for its use in various chemical systems.

In terms of applications, 2-Cyclobutyl-5-(propan-2-yl)furan-3-carbaldehyde has shown promise in the field of drug discovery. Its unique structure allows it to interact with biological targets in ways that traditional drug molecules cannot. Recent research has highlighted its potential as a lead compound for developing new pharmaceutical agents targeting specific diseases. For example, studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative disorders, making it a candidate for further exploration in this area.

Beyond pharmaceutical applications, this compound has also been investigated for its role in material science. The aldehyde group's reactivity can be harnessed to create cross-linked polymers or hybrid materials with tailored properties. Researchers have explored its use as a precursor for synthesizing advanced materials with applications in electronics, optics, and catalysis. These studies underscore the versatility of 2-Cyclobutyl-5-(propan-2-yl)furan-3-carbaldehyde as a multi-functional building block.

The environmental impact of synthesizing and using 2-Cyclobutyl-5-(propan-2-yilfuranaldehyde has also been a topic of recent research. Scientists are working on developing greener synthesis routes that minimize waste and reduce energy consumption. For instance, bio-based feedstocks and enzymatic catalysis are being explored as sustainable alternatives to traditional methods. These efforts align with global initiatives to promote environmentally friendly chemical processes.

In conclusion, 2-Cyclobutyl-s-propan-z-yilfuranaldehyde, or CAS No. 14764978 strong>, is a compound with remarkable potential across multiple disciplines. Its unique structure enables diverse chemical reactivity, making it a valuable tool in organic synthesis and material science. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in both academic and industrial settings.